Cas no 2171159-56-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid
- EN300-1498195
- (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid
- 2171159-56-9
-
- Inchi: 1S/C27H25IN2O5/c1-15(2)24(26(32)33)30-25(31)16-11-17(28)13-18(12-16)29-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
- InChI Key: LVSDFWTTXRKICC-DEOSSOPVSA-N
- SMILES: IC1C=C(C=C(C=1)C(N[C@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 584.08082g/mol
- Monoisotopic Mass: 584.08082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 755
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 105Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498195-0.05g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 0.05g |
$2219.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-0.1g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 0.1g |
$2324.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-0.25g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 0.25g |
$2430.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-0.5g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 0.5g |
$2536.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-1.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 1g |
$2641.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-2.5g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 2.5g |
$5178.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-5.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 5g |
$7659.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-10.0g |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 10g |
$11358.0 | 2023-05-23 | ||
| Enamine | EN300-1498195-50mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 50mg |
$2219.0 | 2023-09-28 | ||
| Enamine | EN300-1498195-100mg |
(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid |
2171159-56-9 | 100mg |
$2324.0 | 2023-09-28 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid
Recent Advances in the Study of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171159-56-9)
The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171159-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodine-substituted phenyl ring, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a building block for complex peptides and its utility in targeted therapeutic approaches.
One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the iodine substituent offers opportunities for further functionalization via cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into peptide chains, highlighting its stability and reactivity under standard SPPS conditions. The study also explored its potential for creating iodinated peptides, which can serve as probes for imaging and therapeutic purposes.
In addition to its synthetic utility, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid has been investigated for its biological activity. Preliminary in vitro studies have indicated that derivatives of this compound exhibit moderate inhibitory effects on certain enzyme targets, such as proteases involved in inflammatory pathways. Researchers are particularly interested in its potential as a scaffold for developing novel anti-inflammatory agents. A recent preprint on bioRxiv detailed the synthesis and screening of a small library of analogs, with one compound showing promising activity in a murine model of inflammation.
The pharmacokinetic properties of this compound and its derivatives are also under investigation. A 2024 study in Chemical & Pharmaceutical Bulletin reported on the metabolic stability and bioavailability of several analogs, noting that the iodine atom’s presence could influence both the compound’s reactivity and its interaction with biological systems. These findings are critical for optimizing the compound’s design for future therapeutic applications.
Looking ahead, researchers are exploring the potential of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid in targeted drug delivery systems. Its ability to undergo further chemical modifications makes it a versatile candidate for conjugating with nanoparticles or antibodies, enabling precise delivery of therapeutic agents. A collaborative study between academic and industrial partners is currently underway to evaluate its efficacy in this context, with preliminary results expected later this year.
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171159-56-9) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to potential therapeutic uses, with ongoing research aimed at unlocking its full potential. As studies continue to elucidate its properties and mechanisms, this compound is poised to play a significant role in advancing both basic science and clinical applications.
2171159-56-9 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)